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This technical support center provides researchers, scientists, and agricultural professionals

with troubleshooting guides and frequently asked questions (FAQs) to improve the nitrogen use

efficiency (NUE) of Urea Ammonium Nitrate (UAN) in experimental settings.

Troubleshooting Guides
This section addresses specific issues that may arise during agricultural research with UAN,

offering potential causes and actionable solutions.

1. High Nitrogen Loss After UAN Application

Question: Our field trial is showing significant nitrogen loss after UAN application. What are

the potential causes and how can we mitigate this?

Answer: High nitrogen loss from UAN applications can be attributed to three primary

pathways: ammonia volatilization, nitrate leaching, and denitrification.[1] The urea

component of UAN is particularly susceptible to volatilization, while the nitrate portion is

prone to leaching and denitrification.[1][2]

Potential Causes and Solutions:

Troubleshooting & Optimization

Check Availability & Pricing
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Potential Cause Description
Recommended Solutions
in Experimental Protocols

Ammonia Volatilization

The conversion of urea to

ammonia gas, which is then

lost to the atmosphere. This is

most significant when UAN is

applied to the soil surface

without incorporation,

especially on high pH soils, in

warm and windy conditions, or

on fields with high crop

residue.[3][4]

- Incorporate UAN: Inject or

subsurface band UAN into the

soil.[5][6] Injection can reduce

ammonia loss to less than 1%

of the applied nitrogen.[5] -

Use Urease Inhibitors: Treat

UAN with a urease inhibitor

containing N-(n-butyl)

thiophosphoric triamide

(NBPT).[1][7] Studies have

shown that NBPT can reduce

ammonia volatilization by an

average of 52-61%.[1][8] -

Timing of Application: Apply

UAN when temperatures are

cool and winds are calm to

minimize volatilization.[9]

Nitrate Leaching

The downward movement of

nitrate with soil water below

the root zone. This is a

concern in sandy soils and

areas with high rainfall or

excessive irrigation.[10]

- Use Nitrification Inhibitors:

Treat UAN with a nitrification

inhibitor such as

dicyandiamide (DCD) or 3,4-

dimethylpyrazole phosphate

(DMPP).[11] These products

slow the conversion of

ammonium to nitrate, keeping

nitrogen in a more stable form.

[11] - Split Applications: Apply

UAN in multiple smaller doses

throughout the growing season

to better match crop nitrogen

demand and reduce the

amount of nitrate susceptible

to leaching at any given time.

[7]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 16 Tech Support

https://www.frontiersin.org/journals/plant-science/articles/10.3389/fpls.2021.700331/full
https://landresources.montana.edu/soilfertility/documents/PDF/pub/Urea%20vol%20factors%20BMP%20combo.pdf
https://vtechworks.lib.vt.edu/items/920a111a-850c-40bc-a82d-20c9ff7ac993
https://www.mdpi.com/2073-4395/14/12/2820
https://vtechworks.lib.vt.edu/items/920a111a-850c-40bc-a82d-20c9ff7ac993
https://edis.ifas.ufl.edu/publication/AG467
https://utia.tennessee.edu/publications/wp-content/uploads/sites/269/2023/10/PB1888.pdf
https://edis.ifas.ufl.edu/publication/AG467
https://www.frontiersin.org/journals/environmental-science/articles/10.3389/fenvs.2024.1462098/full
https://www.albertagrains.com/the-growing-point/articles-library/in-crop-nitrogen-fertilizer
https://edis.ifas.ufl.edu/publication/AE581
https://www.mdpi.com/2223-7747/12/7/1486
https://www.mdpi.com/2223-7747/12/7/1486
https://utia.tennessee.edu/publications/wp-content/uploads/sites/269/2023/10/PB1888.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1144233?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Denitrification

The microbial conversion of

nitrate to nitrogen gases (N₂O

and N₂) in saturated,

anaerobic soil conditions.[8]

This is common in poorly

drained or compacted soils.

- Improve Soil Drainage:

Implement practices to

improve soil aeration and

drainage. - Use Nitrification

Inhibitors: As with leaching,

nitrification inhibitors can

reduce the amount of nitrate

available for denitrification.[11]

- Avoid Application Before

Heavy Rainfall: If possible,

time applications to avoid

periods of prolonged soil

saturation.[12]

2. Inconsistent Crop Response to UAN

Question: We are observing inconsistent or lower-than-expected crop yield and biomass in

our UAN trials. What factors could be causing this?

Answer: Inconsistent crop response to UAN can be due to a variety of factors including

improper application, nitrogen loss, and unfavorable environmental conditions.

Potential Causes and Solutions:
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Check Availability & Pricing
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Potential Cause Description
Recommended Solutions
in Experimental Protocols

Poor Application Technique

Non-uniform application across

plots can lead to variability in

crop growth. Surface

broadcasting of UAN can be

less effective than subsurface

placement, especially in no-till

systems with heavy residue.

[13]

- Calibrate Equipment: Ensure

application equipment is

properly calibrated for uniform

distribution. - Subsurface

Application: Utilize injection or

dribble banding to place UAN

below the crop residue and

closer to the root zone.[5][6] A

study showed that injection of

UAN reduced the optimal N

rate by 25 kg N/ha compared

to surface-banding.[5]

Nitrogen Unavailability

The applied nitrogen may not

be available to the crop when it

is most needed due to losses

or immobilization in crop

residue.

- Synchronize Application with

Crop Demand: Time UAN

applications to coincide with

periods of rapid crop nitrogen

uptake, such as the V4 to V6

stage in corn.[7] - Use

Stabilizers: Employ urease

and/or nitrification inhibitors to

ensure nitrogen remains in the

root zone and available for a

longer period.[2][7]
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Soil and Environmental

Factors

Soil pH, temperature, and

moisture significantly impact

nitrogen transformations and

availability.[14] For instance,

high soil pH can increase

ammonia volatilization from

surface-applied UAN.[14]

- Soil Testing: Conduct

thorough soil analysis before

starting the trial to understand

baseline nutrient levels, pH,

and organic matter content.

[15] - Monitor Weather

Conditions: Record

temperature, rainfall, and wind

speed during and after

application to correlate with

nitrogen loss potential.[16]

3. Phytotoxicity Symptoms After Foliar UAN Application

Question: Our experimental plots show leaf burn and tissue damage after foliar application of

UAN. How can we prevent this?

Answer: Foliar application of UAN can cause phytotoxicity, often referred to as leaf scorch or

burn, which can negatively impact crop health and yield if severe.[17][18]
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Potential Cause Description
Recommended Solutions
in Experimental Protocols

High UAN Concentration

The concentration of UAN in

the spray solution is too high,

leading to direct damage to

leaf tissue.

- Dilute with Water: Mix UAN

with sufficient water to reduce

the nitrogen concentration.[16]

- Adhere to Recommended

Rates: Follow established

guidelines for foliar N rates at

different crop growth stages.

For example, for corn, no more

than 60 lb/ac of N as UAN is

recommended between the V3

to V7 stage.[18]

Application Timing and

Conditions

Applying foliar UAN during hot,

dry, and sunny conditions

increases the risk of leaf burn

as the solution dries quickly on

the leaves, concentrating the

salts.

- Apply During Cool, Humid

Conditions: Spray in the early

morning or late evening when

temperatures are lower and

humidity is higher to allow for

better absorption.[9] - Avoid

Windy Conditions: High winds

can cause rapid drying and

uneven application, increasing

the risk of phytotoxicity.

Crop Growth Stage

Younger, more tender leaf

tissue is more susceptible to

burn. Foliar application after

the V7 growth stage in corn is

generally not recommended

due to the risk of significant

yield decrease.[17][18]

- Apply at Appropriate Growth

Stages: Target applications to

earlier vegetative stages when

the crop can better tolerate it

and recover from any minor

damage.

Nozzle Type Flat fan nozzles produce fine

droplets that can concentrate

on the leaf surface, increasing

the risk of burn compared to

streaming nozzles that create

- Use Streaming Nozzles: For

later season applications,

consider using streaming

nozzles to direct more of the
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larger droplets that tend to roll

off the leaves and onto the soil.

UAN to the soil and minimize

leaf contact.[16]

Frequently Asked Questions (FAQs)
1. What are the primary forms of nitrogen in UAN and how do they become available to plants?

UAN solution is typically composed of about 50% urea, 25% ammonium, and 25% nitrate.[2]

The nitrate portion is immediately available for plant uptake.[2] The ammonium fraction is also

readily available to plants but can also be held by soil colloids. The urea portion must first be

converted to ammonium by the urease enzyme in the soil before it can be taken up by the plant

or converted to nitrate.[2]

2. What is the role of urease and nitrification inhibitors with UAN?

Urease inhibitors, such as NBPT, block the action of the urease enzyme, slowing the

conversion of urea to ammonium.[1] This is crucial for reducing ammonia volatilization when

UAN is applied to the soil surface.[1]

Nitrification inhibitors, such as DCD and DMPP, slow the conversion of ammonium to nitrate

by inhibiting the activity of Nitrosomonas bacteria.[11] This helps to reduce the risk of

nitrogen loss through nitrate leaching and denitrification.[11]

3. When is the best time to apply UAN?

The optimal timing for UAN application depends on the crop's nitrogen demand. For many row

crops, a split application approach is recommended, with a portion applied at or near planting

and the remainder as a sidedress application during the period of rapid vegetative growth (e.g.,

V4-V6 in corn).[7] This strategy helps to synchronize nitrogen availability with crop uptake,

improving NUE.[7]

4. How do soil properties influence UAN efficiency?

Soil properties play a critical role in the fate of UAN.

Soil pH: High soil pH (alkaline conditions) increases the potential for ammonia volatilization

from the urea and ammonium components of UAN.[14]

Troubleshooting & Optimization

Check Availability & Pricing
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Soil Texture: Sandy soils with low cation exchange capacity are more prone to nitrate

leaching, while heavy clay soils are more susceptible to denitrification when saturated.[10]

Organic Matter: Soils with higher organic matter content can have higher urease activity,

potentially leading to faster urea hydrolysis and increased volatilization risk if not

incorporated.

5. Can UAN be tank-mixed with herbicides or other pesticides?

Yes, UAN is often used as a carrier for herbicides and other pesticides, which can save a trip

across the field. However, it is crucial to check the labels of both the UAN and the pesticide for

compatibility. A jar test is always recommended before mixing a large batch to ensure there is

no precipitation or adverse reaction. Some pesticide formulations may not be compatible with

UAN, and mixing UAN with certain herbicides can sometimes increase the risk of crop injury

(phytotoxicity).[16]

Quantitative Data Summary
Table 1: Effect of UAN Application Method on Ammonia Volatilization and Corn Yield

Application Method
Ammonia-N Loss
(% of applied N)

Corn Grain Yield
(bu/ac)

Reference

Surface-Banded 15.3 - 32.5% - [5]

Injection < 1% - [5]

Broadcast UAN - 154 [19]

Anhydrous Ammonia

(Injected)
- 180 [19]

Table 2: Impact of Nitrogen Stabilizers on Nitrogen Loss and Maize Yield with UAN
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Treatment

Ammonia
(NH₃)
Emission
Reduction

Nitrous Oxide
(N₂O)
Emission
Reduction

Maize Yield
Increase

Reference

Urease Inhibitor

(NBPT)
13.0%

-13.0%

(increase)
- [11]

Nitrification

Inhibitors

(DCD/DMPP)

-23.5 to -28.7%

(increase)
31.4% 21.3% [11]

Urease +

Nitrification

Inhibitors (NBPT

+ DMPP)

7.0 - 28.1% (total

N loss reduction)
- - [11]

Experimental Protocols
1. Protocol for Measuring Ammonia Volatilization from UAN

This protocol is a generalized guide based on the principles of the modified passive flux

method.

Objective: To quantify ammonia volatilization from surface-applied UAN with and without a

urease inhibitor.

Materials:

Circular experimental plots (minimum 300 ft apart to avoid cross-contamination).[13]

UAN solution (with and without NBPT).

Application equipment (e.g., backpack sprayer with a calibrated nozzle).

Passive flux ammonia samplers (e.g., glass tubes coated with oxalic acid).[13]

Rotating mast (10 ft tall) for each plot.[13]
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Weather station to record temperature, humidity, wind speed, and rainfall.

Spectrophotometer for colorimetric analysis of ammonium.

Procedure:

Plot Setup: Establish replicated circular plots for each treatment (e.g., UAN, UAN + NBPT,

control).

Mast Installation: Place a rotating mast at the center of each plot.

Sampler Placement: Attach passive flux samplers to the mast at multiple heights (e.g., 1.5,

2.5, 4.8, 7.4, and 9.8 ft).[13]

Background Measurement: Collect background ammonia samples before fertilizer

application.

UAN Application: Uniformly apply the UAN treatments to their respective plots at the

desired rate.

Sample Collection: Collect the samplers at predetermined intervals (e.g., 6, 12, 24, 48, 72

hours, and then daily for up to 21 days).[13] Replace with fresh samplers at each interval.

Sample Analysis: Extract the collected ammonia from the samplers with deionized water

and analyze for ammonium concentration using a spectrophotometer.[13]

Data Calculation: Calculate the vertical flux of ammonia by summing the horizontal flux at

each measurement height, subtracting the background measurements.[13]

2. Protocol for Assessing Phytotoxicity of Foliar-Applied UAN

This protocol provides a framework for visually assessing and quantifying crop injury from foliar

UAN applications.

Objective: To evaluate the phytotoxicity of different concentrations of foliar-applied UAN on a

specific crop.

Materials:
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Experimental plots with a uniform stand of the target crop.

UAN solution.

Sprayer calibrated for foliar application.

Rating scale for visual assessment of phytotoxicity (e.g., 0-100%, where 0 = no injury and

100 = complete plant death).

Camera for photographic documentation.

Procedure:

Treatment Preparation: Prepare different concentrations of UAN spray solutions (e.g., 5%,

10%, 20% N in solution). Include a water-only control.

Application: Apply the treatments to replicated plots at a specific crop growth stage.

Record the environmental conditions (temperature, humidity, time of day) during

application.

Visual Assessment: Visually assess and score the percentage of leaf area showing

phytotoxicity symptoms (e.g., chlorosis, necrosis, leaf tip burn) at set intervals after

application (e.g., 1, 3, 7, and 14 days).[20]

Data Collection: In addition to visual scores, other parameters like plant height, biomass,

and ultimately yield can be measured to determine the impact of the phytotoxicity.

Data Analysis: Statistically analyze the visual ratings and other collected data to determine

the effect of different UAN concentrations on crop injury and growth.

Visualizations
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Caption: Nitrogen transformation and loss pathways from UAN fertilizer in the soil.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 12 / 16 Tech Support

https://www.benchchem.com/product/b1144233?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1144233?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Poor NUE in UAN Trial

High N Loss?

Inconsistent Crop Response?

No

Assess Volatilization Risk
(Surface application, high pH, warm/windy)

Yes

Assess Leaching/Denitrification Risk
(Sandy/saturated soils, high rainfall)

Yes

Phytotoxicity Symptoms?

No

Review Application Method
(Uniformity, placement)

Yes

Review Application Timing
(Crop growth stage)

Yes

Review Foliar Application Protocol
(Concentration, conditions)

Yes

Optimized Protocol

No

Solution: Use Urease/
Nitrification Inhibitors

Solution: Incorporate/
Inject UAN

Solution: Split Applications

Solution: Calibrate Equipment,
Use Subsurface Placement

Solution: Synchronize with
Crop Demand

Solution: Dilute UAN, Apply in
Cool/Humid Conditions

Click to download full resolution via product page

Caption: Troubleshooting workflow for diagnosing poor NUE in UAN experiments.
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Select UAN Application Strategy
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Caption: Decision tree for selecting an appropriate UAN application strategy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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